BENGHE Foundational & Exploratory

Check Availability & Pricing

Early Investigations into the Explosive
Properties of Erythrityl Tetranitrate: A Technical
Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Erythrityl tetranitrate

Cat. No.: B1671062

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the foundational studies on the explosive
properties of Erythrityl Tetranitrate (ETN). The document focuses on the initial discovery and
early characterization of this powerful explosive, presenting the available qualitative and
quantitative data from the period. It details the experimental protocols of the time, offering a
historical perspective on the evaluation of explosive materials.

Discovery and Initial Observations

Erythrityl Tetranitrate, originally termed "Nitro-erythrite,” was first synthesized and described
by Scottish chemist John Stenhouse in 1849. His work followed his discovery of erythritol (then
named "erythro-glucine") in 1848 from lichens.[1][2][3] In his 1849 publication in the
Philosophical Transactions of the Royal Society of London, Stenhouse detailed the nitration of
erythritol and made the first recorded observations of the resulting compound's explosive
nature.[4]

Stenhouse noted that when a portion of nitro-erythrite was struck with a hammer on an anvil, it
detonated with a "very violent explosion.” He also observed that when heated, it "explodes at a
temperature of about 300° Fahr. (149° C.)," and if heated in an open vessel, it would "take fire
and burn with a slightly yellowish flame, leaving a bulky carbonaceous residue."[4] These initial
descriptions, while qualitative, established ETN as a potent explosive compound, with
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Stenhouse himself remarking that its explosive force "appears to be very great, and to exceed
that of gun-cotton."[4]

An early organic chemistry textbook from 1889 summarized these findings, stating that nitro-
erythrite "forms glancing plates, and resembles nitro-glycerine in explosibility."[5]

Early Quantitative and Semi-Quantitative
Assessments

Early quantitative data on the explosive properties of Erythrityl Tetranitrate are scarce in the
primary literature of the 19th and early 20th centuries. The initial focus was on qualitative
descriptions of its power and sensitivity. However, established testing methods of the era would
have been used to compare its properties to other known explosives.

Explosive Strength

The Trauzl lead block test, developed in 1885, was a standard method for measuring the
strength of an explosive.[6] While specific early Trauzl test results for ETN are not readily
available in the reviewed historical documents, the qualitative comparisons to nitroglycerin and
guncotton by early researchers suggest that it would have been recognized as a powerful
explosive. Modern sources provide a Trauzl rating for Pentaerythritol tetranitrate (PETN), a
closely related explosive, of 523 cm?, for context.[6]

Sensitivity to Mechanical Stimuli

Stenhouse's initial report of detonation upon impact with a hammer was a clear, albeit non-
standardized, indication of its sensitivity.[4] Early standardized tests for impact sensitivity, such
as those using a drop hammer apparatus, would have been employed to quantify this property.
These tests typically involved dropping a known weight from a specified height onto a sample
of the explosive.

Experimental Protocols of the Era

The methodologies for testing explosives in the late 19th and early 20th centuries laid the
groundwork for modern safety and performance assessments.

Synthesis of "Nitro-erythrite" (Erythrityl Tetranitrate)
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Stenhouse's original synthesis involved the following steps:

» Erythritol was dissolved in concentrated nitric acid, with the vessel cooled by a freezing
mixture to prevent a violent reaction.

¢ An equal volume of concentrated sulphuric acid was then added, also with cooling.

e The mixture was poured into a large quantity of cold water, which precipitated the nitro-
erythrite as a white crystalline powder.

o The precipitate was washed with water and then dissolved in hot alcohol.

» Upon cooling, the nitro-erythrite crystallized in "large, brilliant, transparent plates."[4]
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Trauzl Lead Block Test Protocol
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This test, standardized in the late 19th century, was used to determine the relative strength of
explosives. The general procedure was as follows:

A 10-gram sample of the explosive was wrapped in foil.

e The sample was placed in a hole drilled into a standardized lead block (typically 200 mm in
diameter and 200 mm high, with a central hole 125 mm deep and 25 mm in diameter).

e The remaining space in the hole was filled with sand.
e The explosive was detonated.

e The increase in the volume of the cavity in the lead block was measured, typically by filling it
with water. The resulting volume increase, in cubic centimeters, was recorded as the Trauzl
number.[6]
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Summary of Early Data
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The following table summarizes the qualitative and descriptive data on the explosive properties

of Erythrityl Tetranitrate from early studies. Due to the nature of scientific reporting at the

time, quantitative data from the 19th century is limited.

Property Observation Source
White crystalline powder;
large, brilliant, transparent
Appearance Stenhouse (1849)

plates upon recrystallization

from alcohol.[4]

Sensitivity to Impact

Detonates with a "very violent
explosion” when struck with a

hammer on an anvil.[4]

Stenhouse (1849)

Sensitivity to Heat

Explodes at approximately
300° F (149° C).[4]

Stenhouse (1849)

Combustion Behavior

When heated in an open
vessel, it burns with a slightly
yellowish flame, leaving a

carbonaceous residue.[4]

Stenhouse (1849)

Relative Strength

Explosive force "appears to be
very great, and to exceed that

of gun-cotton."[4]

Stenhouse (1849)

General Comparison

"resembles nitro-glycerine in

explosibility."[5]

Bernthsen (1889)

Conclusion

The early studies of Erythrityl Tetranitrate, initiated by the work of John Stenhouse, quickly

established it as a formidable explosive compound. While the initial assessments were largely

qualitative, they provided a strong foundation for the later, more quantitative characterization of

its properties. The descriptions of its violent detonation upon impact and heat, and favorable

comparisons to guncotton and nitroglycerin, highlighted its potential from a very early stage.

The experimental protocols of the era, though less precise than modern methods, were
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sufficient to identify ETN as a material of significant energetic potential, paving the way for its
continued study and eventual consideration for various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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